Cas no 1909288-00-1 ((4R)-4-aminopyrrolidin-2-one dihydrochloride)

• Product Name: (4R)-4-aminopyrrolidin-2-one dihydrochloride
• CAS No: 1909288-00-1
• MF: C₄H₁₀Cl₂N₂O
• MW: 173.040998935699
• MDL: MFCD30530438
• CID: 4631582
• Update Time: 2025-10-30

(4R)-4-aminopyrrolidin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4R)-4-aminopyrrolidin-2-one dihydrochloride

• MDL： MFCD30530438
• Inchi： 1S/C4H8N2O.2ClH/c5-3-1-4(7)6-2-3;;/h3H,1-2,5H2,(H,6,7);2*1H/t3-;;/m1../s1
• InChI Key： NOSSWWLXGQOIKR-HWYNEVGZSA-N
• SMILES： N1C[C@H](N)CC1=O.[H]Cl.[H]Cl

Additional information on (4R)-4-aminopyrrolidin-2-one dihydrochloride

Comprehensive Overview of (4R)-4-aminopyrrolidin-2-one dihydrochloride (CAS No. 1909288-00-1)

(4R)-4-aminopyrrolidin-2-one dihydrochloride (CAS No. 1909288-00-1) is a specialized chiral compound widely recognized for its significance in pharmaceutical research and organic synthesis. Its unique pyrrolidinone backbone and amino functional group make it a versatile intermediate in drug development, particularly in the design of neurological and metabolic disorder therapeutics. The compound's dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for chiral building blocks like (4R)-4-aminopyrrolidin-2-one dihydrochloride has surged, driven by advancements in asymmetric synthesis and precision medicine. Researchers frequently search for "CAS 1909288-00-1 applications" or "pyrrolidinone derivatives in drug discovery," reflecting its relevance in cutting-edge science. This compound is particularly notable for its role in developing GABA receptor modulators and enzyme inhibitors, aligning with trending topics such as neurodegenerative disease research and personalized therapy.

The synthesis of (4R)-4-aminopyrrolidin-2-one dihydrochloride involves meticulous stereocontrol to preserve its (4R)-configuration, a critical factor for its biological activity. Analytical techniques like HPLC and NMR are essential for verifying its purity and enantiomeric excess, addressing common queries such as "how to characterize chiral compounds." Its high bioavailability and compatibility with green chemistry protocols further elevate its appeal in sustainable pharmaceutical manufacturing.

Beyond pharmaceuticals, CAS 1909288-00-1 is explored in bioconjugation and peptide modification, catering to the growing interest in "proteolysis-targeting chimeras (PROTACs)" and "biodegradable materials." Its dual functionality—combining a reactive amine group and a cyclic amide—enables diverse chemical transformations, a topic frequently discussed in organic chemistry forums and patent literature.

Quality assurance of (4R)-4-aminopyrrolidin-2-one dihydrochloride adheres to stringent GMP and ICH guidelines, ensuring its suitability for preclinical studies. FAQs like "stability of aminopyrrolidinone salts" or "storage conditions for chiral intermediates" highlight user concerns, which are addressed through rigorous accelerated degradation studies and lyophilization techniques.

In summary, 1909288-00-1 exemplifies the intersection of chiral chemistry and therapeutic innovation. Its applications span from small-molecule drugs to biologics, resonating with current trends like "AI-driven drug design" and "cost-effective synthesis routes." As research evolves, this compound continues to inspire solutions for unmet medical needs while adhering to safety and environmental standards.